molecular formula C19H24ClN5O3 B12342440 5-(2-chloroanilino)-N-(2,5-diethoxyphenyl)triazolidine-4-carboxamide

5-(2-chloroanilino)-N-(2,5-diethoxyphenyl)triazolidine-4-carboxamide

Cat. No.: B12342440
M. Wt: 405.9 g/mol
InChI Key: SCZGJMAUFKKSGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(2-chloroanilino)-N-(2,5-diethoxyphenyl)triazolidine-4-carboxamide is a synthetic organic compound that belongs to the class of triazolidine derivatives. These compounds are known for their diverse biological activities and potential applications in medicinal chemistry. The presence of chloroaniline and diethoxyphenyl groups in its structure suggests that it may exhibit unique chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-chloroanilino)-N-(2,5-diethoxyphenyl)triazolidine-4-carboxamide typically involves the following steps:

    Formation of Triazolidine Ring: The triazolidine ring can be synthesized by reacting a suitable hydrazine derivative with

Properties

Molecular Formula

C19H24ClN5O3

Molecular Weight

405.9 g/mol

IUPAC Name

5-(2-chloroanilino)-N-(2,5-diethoxyphenyl)triazolidine-4-carboxamide

InChI

InChI=1S/C19H24ClN5O3/c1-3-27-12-9-10-16(28-4-2)15(11-12)22-19(26)17-18(24-25-23-17)21-14-8-6-5-7-13(14)20/h5-11,17-18,21,23-25H,3-4H2,1-2H3,(H,22,26)

InChI Key

SCZGJMAUFKKSGK-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC(=C(C=C1)OCC)NC(=O)C2C(NNN2)NC3=CC=CC=C3Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.